Cas no 42901-86-0 (4-Isothiocyanatobenzene-1-thiol)

• Product Name: 4-Isothiocyanatobenzene-1-thiol
• CAS No: 42901-86-0
• MF: C₇H₅NS₂
• MW: 167.251298666
• CID: 2827434
• PubChem ID: 23367390
• Update Time: 2025-04-21

4-Isothiocyanatobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 42901-86-0
• DTXSID40633412
• 4-(Isothiocyanato)thiophenol
• DTXCID10584164
• SCHEMBL8378373
• GPMYEDPBOBTIBS-UHFFFAOYSA-N
• 4-Isothiocyanatobenzene-1-thiol
• 4-(isothiocyanato)benzenethiol

• Inchi： 1S/C7H5NS2/c9-5-8-6-1-3-7(10)4-2-6/h1-4,10H
• InChI Key： GPMYEDPBOBTIBS-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)N=C=S

Computed Properties

• Exact Mass: 166.98634151Da
• Monoisotopic Mass: 166.98634151Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.5Ų